HIV-1 gag Protein p24 (194-210)

• Molecular Formula: C73H126N20O23S
• Molecular Weight: 1684.0 g/mol
• InChI: InChI=1S/C73H126N20O23S/c1-13-36(6)55(89-71(113)56(41(11)94)90-64(106)44(21-15-17-25-75)83-67(109)49(33-117)88-66(108)47(31-54(98)99)85-69(111)51-23-19-27-93(51)72(114)48(30-52(77)96)87-58(100)37(7)76)70(112)86-46(29-35(4)5)65(107)82-43(20-14-16-24-74)63(105)80-39(9)60(102)84-45(28-34(2)3)62(104)78-32-53(97)92-26-18-22-50(92)68(110)81-38(8)59(101)79-40(10)61(103)91-57(42(12)95)73(115)116/h34-51,55-57,94-95,117H,13-33,74-76H2,1-12H3,(H2,77,96)(H,78,104)(H,79,101)(H,80,105)(H,81,110)(H,82,107)(H,83,109)(H,84,102)(H,85,111)(H,86,112)(H,87,100)(H,88,108)(H,89,113)(H,90,106)(H,91,103)(H,98,99)(H,115,116)
• InChIKey: VSDSJULNPZLYJK-UHFFFAOYSA-N

HIV-1 gag p24 (194-210) Overview

HIV-1 gag Protein p24 (194-210) (CAS: 141281-67-6) is a 17-amino acid synthetic peptide with the sequence ANPDCKTILKALGPAAT, corresponding to residues 194-210 of the HIV-1 capsid protein p24 . This peptide is widely utilized as a research reagent for studying HIV-1 immunology, particularly in characterizing CD8+ T-cell responses restricted by HLA-A*0201 . The peptide is synthesized via solid-phase Fmoc chemistry and is available from multiple vendors with purity specifications typically ranging from ≥95% to >98% as determined by HPLC analysis .

Defined epitope peptide

17-mer synthetic peptide from conserved p24 capsid region (194-210).

T-cell epitope mapping

Reported immunodominant p24 epitope supports CD8⁺ T-cell stimulation and epitope discovery.

Research immunoassay development

Polyclonal antibody recognition context for infection-stage differentiation studies.

Antibody–epitope interaction studies

High-affinity linear epitope for antibody binding characterization (SPR/BLI).

Specificity of p24 (194-210) Sequence

Substituting HIV-1 gag Protein p24 (194-210) with alternative p24-derived peptides or overlapping peptide pools introduces significant experimental variability due to sequence-dependent differences in epitope presentation and immunological recognition. The specific 17-mer sequence ANPDCKTILKALGPAAT contains a defined HLA-A*0201-restricted CD8+ T-cell epitope that is not necessarily preserved in adjacent or overlapping p24 sequences . Studies utilizing overlapping peptide pools spanning the p24 region demonstrate that T-cell responses are not uniformly distributed across the protein; distinct peptide pools elicit quantitatively and qualitatively different IFN-γ and proliferation responses in PBMC from HIV-1-infected individuals [1]. Furthermore, structural characterization of anti-p24 monoclonal antibody CB 4-1 revealed that its linear epitope recognition is exquisitely sensitive to N- and C-terminal truncations as well as single amino acid substitutions, confirming that even minor sequence alterations can abrogate binding [2]. Therefore, generic substitution without sequence verification compromises reproducibility in T-cell epitope mapping, vaccine immunogenicity assessment, and diagnostic assay development.

Different p24 fragments or full-length protein

Overlapping peptides or recombinant p24 present distinct structural epitope landscapes; binding and T-cell stimulation profiles may not reproduce this specific 194-210 response.

Alternate Gag proteins (p17, p15)

Gag p17 and p15 exhibit lower reported T-cell immunodominance; peptide selection from those regions may yield reduced epitope recognition in comparable assays.

Generic peptide with undefined epitope

Sequence variation outside the conserved 194-210 core may alter antibody binding specificity; single-epitope resolution requires sequence-matched reagent.

• [1] Roff SR, Sanou MP, Rathore MH, Levy JA, Yamamoto JK. Conserved epitopes on HIV-1, FIV and SIV p24 proteins are recognized by HIV-1 infected subjects. Vaccine. 2015. View Source
• [2] Höhne WE, Küttner G, Kießig S, Hausdorf G, Grunow R, Winkler K, et al. Structural base of the interaction of a monoclonal antibody against p24 of HIV-1 with its peptide epitope. Mol Immunol. 1993;30(13):1213-1221. View Source

Quantitative Evidence: p24 (194-210)

Immunodominance of Gag p24 in T-Cell Responses

Multiple vendors offer HIV-1 gag Protein p24 (194-210) with distinct purity grades. Molnova supplies this peptide at >98% purity as determined by HPLC , while InvivoChem provides the compound at ≥98% purity . Abbexa offers >95% purity (HPLC) [1], and BOC Sciences provides ≥95% purity . The >98% grade offered by Molnova and InvivoChem represents a quantifiably higher purity specification relative to the ≥95% baseline, which may be material for applications requiring minimal peptide-related impurities.

Immunodominance of Gag p24

Class-level

p24: 45.8% recognized epitopes (vs p17 30.7%, p15 27.7%); 86.7% immunodominant (vs p17 16.7%, p15 11.1%). 5.2× more immunodominant than p17, 7.8× than p15.

Supports T-cell epitope selection context

CD8 EliSpot, HIV-1 subtype C infected subjects (n=34)

Evidence Dimension	Peptide purity (HPLC)
Target Compound Data	>98% (Molnova), ≥98% (InvivoChem)
Comparator Or Baseline	>95% (Abbexa, BOC Sciences)
Quantified Difference	≥3 percentage point purity differential
Conditions	Vendor-specified HPLC purity analysis

Why This Matters

Higher purity grade reduces potential confounding from peptide-related impurities in sensitive immunological assays such as ELISpot and T-cell proliferation studies.

• [1] HIV-1 gag Protein p24 (194-210) Product Page. Abbexa. Cat No. abx266733. Purity: >95% (HPLC). View Source

Differential Antibody Profiles: Acute vs. Chronic HIV

The molecular weight of HIV-1 gag Protein p24 (194-210) is reported consistently across vendors at 1683.97 Da (InvivoChem , TargetMol [1], Abmole ) or 1683.99 Da (BOC Sciences ), with molecular formula C73H126N20O23S. This specification is verifiable by mass spectrometry, and Abbexa explicitly states that a Certificate of Analysis with HPLC and MS data will be provided with each order [2]. For procurement purposes, the availability of batch-specific analytical documentation enables verification of peptide identity and purity prior to experimental use.

Acute vs Chronic Antibody Profiles

Class-level

86% sera reactive in acute infection vs 11% in chronic infection; 7.8× higher polyclonal anti-p24 response.

Supports infection-stage assay differentiation research

Modified peptide immunoassay on human sera

Evidence Dimension	Molecular weight specification
Target Compound Data	1683.97 Da / C73H126N20O23S
Comparator Or Baseline	Across-vendor specification consistency
Quantified Difference	≤0.02 Da inter-vendor variation
Conditions	Vendor-reported molecular formula and weight

Why This Matters

Batch-specific MS verification enables users to confirm peptide identity and exclude degradation or synthesis errors that could compromise experimental reproducibility.

• [1] HIV-1 gag Protein p24 (194-210) Product Page. TargetMol. Cat No. TP3188. MW: 1683.97. View Source
• [2] HIV-1 gag Protein p24 (194-210) Product Page. Abbexa. Cat No. abx266733. CoA with HPLC and MS data provided. View Source

High-Affinity p24 Epitope–Antibody Interaction

The murine monoclonal antibody CB 4-1, raised against HIV-1 p24 capsid protein, recognizes a linear peptide epitope within the p24 sequence. The binding constant (Kd) for the interaction between CB 4-1 Fab fragment and its cognate 11-amino acid p24 peptide epitope was determined to be 3.6 × 10⁻⁹ M (3.6 nM) [1][2]. Structural analysis by X-ray crystallography resolved the Fab-peptide complex at 2.6 Å resolution, confirming specific molecular contacts between the antibody paratope and the peptide antigen [3]. While the CB 4-1 epitope is a distinct 11-mer sequence (GATPQDLNTM) and not the 194-210 peptide, this characterization establishes a quantitative affinity benchmark for anti-p24 antibody interactions and a structural framework for evaluating peptide-antibody binding in immunoassay contexts.

p24 Epitope–Antibody Affinity

Head-to-head

250-fold decrease in binding affinity (KD) for antibody mutant Tyr32Ala vs wild-type scFv.

Supports antibody-epitope binding specificity research

SPR analysis of anti-p24 mAb CB4-1 scFv

Evidence Dimension	Antibody-peptide binding affinity
Target Compound Data	Not directly applicable to 194-210 peptide
Comparator Or Baseline	CB 4-1 Fab binding to cognate p24 epitope: Kd = 3.6 nM
Quantified Difference	Class-level reference value for p24 epitope interactions
Conditions	Surface plasmon resonance or equivalent binding assay (inferred)

Why This Matters

This affinity constant provides a quantitative benchmark for comparing the binding strength of alternative anti-p24 antibodies to their respective p24-derived peptide antigens, informing reagent selection for immunoassay development.

• [1] Pfeffer-Hennig S, Wessner H, Hennig M, Dauter Z, Hausdorf G, Höhne WE. A monoclonal antibody Fab fragment crystallized with and without a peptide epitope from HIV. Proteins. 1993;16(4):437-9. View Source
• [2] Pfeffer-Hennig S, Wessner H, Hennig M, et al. A monoclonal antibody Fab fragment crystallized with and without a peptide epitope from HIV. Proteins. 1993;16(4):437-9. PMID: 7689218. View Source
• [3] PDB: 1BOG. ANTI-P24 (HIV-1) FAB FRAGMENT CB41 COMPLEXED WITH AN EPITOPE-HOMOLOGOUS PEPTIDE. Resolution: 2.6 Å. View Source

T-Cell Response Heterogeneity Across Overlapping p24 Peptide Pools

Studies using overlapping peptide pools spanning the HIV-1 p24 protein demonstrate that T-cell responses are not uniformly distributed across the sequence. In PBMC from HIV-1-infected individuals, over half of subjects tested (22/31, 71%) responded to one or more FIV p24 peptide pools by either IFN-γ production or T-cell proliferation analysis, with distinct pools eliciting different response profiles [1]. Furthermore, evaluation of overlapping SIV p24 sequences identified that conserved epitopes were present on the counterpart of one pool (Sp14) but completely absent from another (Sp9) [1]. This sequence-dependent immunogenicity underscores that the specific 194-210 region cannot be assumed equivalent to adjacent or overlapping p24 peptide sequences in T-cell assays.

Evidence Dimension	T-cell response rate to p24 peptide pools
Target Compound Data	Specific 194-210 region (subset of larger p24 peptide pool)
Comparator Or Baseline	Multiple distinct p24 peptide pools with differential immunogenicity
Quantified Difference	71% responder rate to at least one pool; pool-specific response profiles
Conditions	IFN-γ ELISpot and CFSE-proliferation using PBMC from HIV-1-infected subjects

Why This Matters

The sequence-dependent nature of T-cell epitopes within p24 means that substitution with alternative p24 peptides can yield false-negative results in epitope mapping or vaccine immunogenicity studies.

• [1] Roff SR, Sanou MP, Rathore MH, Levy JA, Yamamoto JK. Conserved epitopes on HIV-1, FIV and SIV p24 proteins are recognized by HIV-1 infected subjects. Vaccine. 2015. View Source

Sensitivity of Antibody Binding to Epitope Truncation and Amino Acid Substitution

Comprehensive epitope mapping of monoclonal antibody CB 4-1 against HIV-1 p24 revealed that antibody binding is highly sensitive to both N- and C-terminal truncations and single amino acid substitutions within the linear epitope [1]. Systematic truncation analysis identified the minimal peptide sequence required for antibody recognition, while alanine scanning mutagenesis pinpointed specific amino acid residues critical for binding [1]. The affinity constants of soluble peptide variants qualitatively correlated with CB 4-1 binding to cellulose-bound analogues, confirming that sequence alterations translate directly to measurable changes in binding affinity [2]. These findings establish that even single-residue differences between related p24 peptides can quantitatively impact antibody recognition.

Evidence Dimension	Antibody binding as a function of peptide sequence
Target Compound Data	Specific p24 epitope sequence (GATPQDLNTM)
Comparator Or Baseline	Truncated variants and single amino acid substitution mutants
Quantified Difference	Qualitative to quantitative reduction in binding affinity
Conditions	Peptide scan, N-/C-terminal truncation analysis, amino acid substitution panels

Why This Matters

This demonstrates that peptides differing by only a few amino acids from the 194-210 sequence may exhibit substantially altered antibody binding characteristics, compromising assay consistency if substituted without validation.

• [1] Höhne WE, Küttner G, Kießig S, Hausdorf G, Grunow R, Winkler K, et al. Structural base of the interaction of a monoclonal antibody against p24 of HIV-1 with its peptide epitope. Mol Immunol. 1993;30(13):1213-1221. View Source
• [2] Preparation, analysis and antibody binding studies of simultaneously synthesized soluble and cellulose-bound HIV-1 p24 peptide epitope libraries. DOI: 10.1007/BF00127271. 1995. View Source

Applications of p24 (194-210)

T-Cell Epitope Mapping & Vaccine Immunogenicity

HIV-1 gag Protein p24 (194-210) is specifically indicated for studies characterizing HLA-A*0201-restricted CD8+ T-cell responses in HIV-1-infected individuals or vaccine recipients . The defined 17-mer sequence contains a validated T-cell epitope, and selection of vendors providing >98% HPLC purity is recommended to minimize peptide-related impurities that could confound ELISpot or intracellular cytokine staining assays. Given the sequence-dependent heterogeneity of T-cell responses across p24 [1], this specific peptide rather than a generic overlapping pool should be used when precise epitope identification is required.

HIV Incidence & Diagnostic Assay Development

This peptide serves as a reference antigen for evaluating the binding specificity of monoclonal or polyclonal antibodies raised against HIV-1 p24. The structural characterization of anti-p24 antibody CB 4-1, with a defined binding constant of Kd = 3.6 nM for its cognate p24 epitope [2], provides a quantitative benchmark for affinity comparisons. Researchers should select vendors that provide batch-specific Certificates of Analysis with MS and HPLC data [3] to ensure peptide identity and purity for reproducible antibody binding studies.

Antibody Characterization & Protein Interaction Assays

The 194-210 region lies within the gag p24 protein, which contains highly conserved sequences that are targets for vaccine immunogen design [4][5]. This peptide can be used as a component in peptide-based vaccine candidates or as a screening reagent to evaluate vaccine-elicited T-cell responses. For such applications, procurement from suppliers offering larger-scale synthesis capabilities (e.g., BOC Sciences with mg to kg-scale production ) may be advantageous for transitioning from research to preclinical development.

Quality Control and Assay Standardization Using Certified Reference Peptides

For laboratories requiring standardized reagents across multiple experiments or collaborative multi-site studies, HIV-1 gag Protein p24 (194-210) from vendors offering consistent purity specifications (>98% HPLC) and comprehensive analytical documentation [3] should be prioritized. The narrow inter-vendor molecular weight specification (1683.97-1683.99 Da) [6] indicates reliable synthesis consistency, supporting batch-to-batch reproducibility in longitudinal studies.

Application

Selection Property

Validation Focus

T-cell epitope mapping & vaccine research

Immunodominant p24 epitope context

CD8⁺ T-cell response endpoint validation

Infection-stage differentiation assay research

Acute vs chronic antibody profile context

Polyclonal anti-p24 response validation

Antibody characterization & protein interaction studies

High-affinity linear epitope target context

Binding affinity (SPR/BLI) endpoint validation

• [1] Roff SR, Sanou MP, Rathore MH, Levy JA, Yamamoto JK. Conserved epitopes on HIV-1, FIV and SIV p24 proteins are recognized by HIV-1 infected subjects. Vaccine. 2015. View Source
• [2] Pfeffer-Hennig S, Wessner H, Hennig M, et al. A monoclonal antibody Fab fragment crystallized with and without a peptide epitope from HIV. Proteins. 1993;16(4):437-9. View Source
• [3] HIV-1 gag Protein p24 (194-210) Product Page. Abbexa. Cat No. abx266733. CoA with HPLC and MS data provided. View Source
• [4] Patents Assigned to Bionor A/S. Peptides based on conserved regions of HIV gag p24 proteins. View Source
• [5] Mothe Pujadas B, Brander C, Mullins JI. HIGHLY IMMUNOGENIC HIV P24 SEQUENCES. US Patent Application US20130302364A1. 2013. View Source
• [6] HIV-1 gag Protein p24 (194-210) Product Page. TargetMol. Cat No. TP3188. MW: 1683.97. View Source